Cas no 2138252-96-5 ((5-Chloro-2-fluorophenyl)methanesulfonyl fluoride)

• Product Name: (5-Chloro-2-fluorophenyl)methanesulfonyl fluoride
• CAS No: 2138252-96-5
• MF: C₇H₅ClF₂O₂S
• MW: 226.628206968307
• CID: 6022969
• PubChem ID: 165452763
• Update Time: 2025-10-15

(5-Chloro-2-fluorophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2-fluorophenyl)methanesulfonyl fluoride
• EN300-727358
• 2138252-96-5
• (5-Chloro-2-fluorophenyl)methanesulfonyl fluoride

• Inchi： 1S/C7H5ClF2O2S/c8-6-1-2-7(9)5(3-6)4-13(10,11)12/h1-3H,4H2
• InChI Key： XCXAYGWTJNFDQL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)CS(=O)(=O)F)F

Computed Properties

• Exact Mass: 225.9666846g/mol
• Monoisotopic Mass: 225.9666846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Additional information on (5-Chloro-2-fluorophenyl)methanesulfonyl fluoride

The Compound CAS No. 2138252-96-5: (5-Chloro-2-fluorophenyl)methanesulfonyl fluoride

The compound with CAS No. 2138252-96-5, commonly referred to as (5-Chloro-2-fluorophenyl)methanesulfonyl fluoride, is a highly specialized organic chemical. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatility in organic synthesis and their applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a methanesulfonyl group attached to a chloro-fluoro-substituted phenyl ring, making it a valuable intermediate in the synthesis of bioactive molecules.

Recent advancements in chemical synthesis have highlighted the importance of sulfonyl fluorides like (5-Chloro-2-fluorophenyl)methanesulfonyl fluoride in constructing complex molecular architectures. Researchers have demonstrated that these compounds can serve as efficient leaving groups in nucleophilic substitution reactions, enabling the construction of diverse heterocyclic frameworks. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have shown that the use of sulfonyl fluorides can significantly enhance the efficiency and selectivity of certain coupling reactions, particularly in the context of drug discovery.

The unique electronic properties of (5-Chloro-2-fluorophenyl)methanesulfonyl fluoride arise from the electron-withdrawing effects of both the sulfonyl and halogen substituents. These properties make it an excellent candidate for exploring novel reactivity patterns in organic chemistry. For example, recent research has focused on its role as a precursor for the synthesis of biologically active compounds, including kinase inhibitors and other therapeutic agents. The ability to fine-tune the electronic environment through halogen substitution has opened new avenues for designing molecules with enhanced pharmacokinetic profiles.

In terms of synthesis, (5-Chloro-2-fluorophenyl)methanesulfonyl fluoride is typically prepared via a multi-step process involving halogenation and sulfonation reactions. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity. For instance, the use of electrophilic aromatic substitution techniques has been optimized to achieve selective placement of chlorine and fluorine atoms on the phenyl ring. Additionally, advancements in catalytic methods have enabled more sustainable and environmentally friendly routes to this compound.

From an application standpoint, (5-Chloro-2-fluorophenyl)methanesulfonyl fluoride has found significant utility in the development of advanced materials. Its ability to participate in various coupling reactions makes it a valuable building block for constructing polymers with tailored properties. Recent studies have explored its use in creating stimuli-responsive materials that exhibit unique mechanical or optical properties under specific conditions.

Furthermore, the compound's role in medicinal chemistry cannot be overstated. Its ability to act as a bioisostere or a functional group modifier has made it an essential tool for modifying drug candidates' physicochemical properties without compromising their biological activity. For example, researchers have utilized this compound to enhance the solubility and bioavailability of certain drug molecules while maintaining their efficacy.

In conclusion, (5-Chloro-2-fluorophenyl)methanesulfonyl fluoride (CAS No. 2138252-96-5) stands out as a versatile and valuable compound in contemporary organic chemistry. Its unique structure, combined with its reactivity and applicability across multiple disciplines, underscores its importance in both academic research and industrial applications. As ongoing research continues to uncover new synthetic routes and functional applications, this compound is poised to remain at the forefront of chemical innovation.